Cas no 50461-51-3 (1',2',3',6'-tetrahydro-2,4'-bipyridine)

• Product Name: 1',2',3',6'-tetrahydro-2,4'-bipyridine
• CAS No: 50461-51-3
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD09833830
• CID: 933763
• PubChem ID: 15166842
• Update Time: 2025-05-21

1',2',3',6'-tetrahydro-2,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 1',2',3',6'-tetrahydro-[2,4']bipyridinyl
• 2-(1,2,3,6-tetrahydropyridin-4-yl)pyridine
• 1',2',3',6'-tetrahydro-2,4'-bipyridine
• PD179128
• AKOS000205268
• 1'',2'',3'',6''-Tetrahydro-[2,4'']bipyridinyl
• DB-259319
• SCHEMBL169400
• BDBM50026630
• EN300-49400
• CHEMBL278934
• 50461-51-3
• DTXSID50569450

• MDL： MFCD09833830
• Inchi： 1S/C10H12N2/c1-2-6-12-10(3-1)9-4-7-11-8-5-9/h1-4,6,11H,5,7-8H2
• InChI Key： IVRPDZRVHKIBBG-UHFFFAOYSA-N
• SMILES： N1CC=C(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 1',2',3',6'-tetrahydro-2,4'-bipyridine

Comprehensive Overview of 1',2',3',6'-Tetrahydro-2,4'-Bipyridine (CAS No. 50461-51-3): Properties, Applications, and Research Insights

1',2',3',6'-Tetrahydro-2,4'-bipyridine (CAS No. 50461-51-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the bipyridine family, characterized by two pyridine rings connected by a single bond. Its partially hydrogenated structure, indicated by the "tetrahydro" prefix, enhances its reactivity and versatility in synthetic applications. Researchers often explore its potential as a building block for drug discovery, particularly in designing central nervous system (CNS) therapeutics and ligands for metal catalysis.

In recent years, the demand for 1',2',3',6'-tetrahydro-2,4'-bipyridine has surged alongside advancements in medicinal chemistry and catalysis. A key driver of this interest is its role in developing nicotinic acetylcholine receptor (nAChR) modulators, which are critical for treating neurodegenerative diseases like Alzheimer's and Parkinson's. Users frequently search for "50461-51-3 applications" or "tetrahydro bipyridine synthesis," reflecting the compound's relevance in cutting-edge research. Its molecular flexibility allows for derivatization, making it a hotspot for structure-activity relationship (SAR) studies.

The physicochemical properties of 1',2',3',6'-tetrahydro-2,4'-bipyridine further underscore its utility. With a molecular formula of C₁₀H₁₂N₂, it exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), facilitating its use in laboratory-scale reactions. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to characterize its purity, a topic often queried as "CAS 50461-51-3 analysis methods."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic semiconductors and coordination polymers. Its ability to act as a chelating agent for transition metals aligns with trends in green chemistry, where researchers seek sustainable catalysts. Searches for "tetrahydro bipyridine metal complexes" highlight this interdisciplinary appeal.

Ongoing studies are also investigating the toxicological profile and environmental impact of 1',2',3',6'-tetrahydro-2,4'-bipyridine, addressing concerns raised by regulatory bodies. While not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure safety in industrial and academic settings—a point emphasized in queries like "50461-51-3 safety data."

In summary, 1',2',3',6'-tetrahydro-2,4'-bipyridine (CAS No. 50461-51-3) stands at the intersection of innovation and practicality. Its multifaceted applications—from neuroscience research to catalytic systems���make it a compound of enduring scientific value. As synthetic methodologies evolve, its role in addressing global challenges like neurodegeneration and sustainable chemistry will likely expand, further cementing its importance in modern science.